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Cetyltrimethylammonium Tosylate (CTAT)
Fundamentals

Cetyltrimethylammonium tosylate (CTAT) is a cationic surfactant known for its ability to form complex

microstructures in aqueous solution. Its phase behavior and rheological properties are central to its

applications.

A partial phase diagram for the CTAT-water system reveals that it can form a nematic phase over a wide

concentration range (approximately 32 to 45 wt%), which is unusual for pure surfactant aqueous solutions.

At higher concentrations, a stable hexagonal phase consisting of long cylindrical micelles arranged on a

two-dimensional lattice is observed [1].

CTAT exhibits distinctive shear thickening behavior in dilute solutions, where the viscosity increases under

applied shear due to the formation of shear-induced structures (SISs). This behavior is influenced by

surfactant concentration and ionic strength, and diminishes at higher surfactant or electrolyte concentrations

[2] [3].

Comparison of Cetyltrimethylammonium Surfactants
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CTAT belongs to a family of cationic surfactants with different counterions. The choice of counterion

significantly impacts the surfactant's properties. The table below summarizes key surfactants in this family

and their primary applications found in the search results.

Surfactant Name Abbreviation Counterion Key Properties & Applications

Cetyltrimethylammonium
Tosylate

CTAT Tosylate Forms wormlike micelles; shows shear
thickening; used in rheological studies and

microstructure research [2] [3].

Cetyltrimethylammonium

Bromide

CTAB Bromide Common surfactant for synthesis (e.g.,

mesoporous materials MCM-41, MCM-48);
stabilizer in nanofluids; protein

solubilization in cationic gel electrophoresis
[4] [5] [6].

Cetyltrimethylammonium
Chloride

CTAC Chloride Structure-directing agent in material
synthesis; used in reverse-micellar

preparations [4].

Detailed Protocol: Cationic Gel Electrophoresis with
CTAB

While a protocol for CTAT gels was not found, a well-established Cetyltrimethylammonium Bromide

(CTAB) Discontinuous Gel Electrophoresis method is available [7] [8]. This CAT (CTAB, Arginine,

Tricine) system separates proteins by molecular weight while often retaining their native enzymatic activity,

which is a significant advantage over SDS-PAGE.

The workflow for this protocol can be visualized as follows:
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Sample Preparation Gel Casting Electrophoresis

Sample Preparation

Gel Casting

Electrophoresis

Staining & Analysis

Solubilize protein in CAT 
 sample buffer

Heat to 100°C with 
 β-mercaptoethanol

Prepare stacking gel 
 (e.g., 4% T acrylamide)

Prepare separating gel 
 (e.g., 6-8% T acrylamide)

Load prepared samples

Run at constant voltage 
 (e.g., 100V in stacker, 150V in separator)

Click to download full resolution via product page

Materials and Reagents

Surfactant: CTAB (Cetyltrimethylammonium bromide)

Proteins: Sample proteins of interest
Buffers: CAT sample buffer, CAT tank buffer

Gel Components: Acrylamide, bis-acrylamide, arginine, Tricine, ammonium persulfate (APS),
Tetramethylethylenediamine (TEMED)

Step-by-Step Procedure

Sample Preparation

Solubilize protein samples in CAT sample buffer containing CTAB [7] [8].
For reduced and dissociated protein complexes, heat the samples to 100°C in the presence of

β-mercaptoethanol [7].
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Gel Casting

Prepare a discontinuous gel system:
Stacking Gel: Typically 4% T acrylamide [7].

Separating Gel: Typically 6% to 8% T acrylamide for molecular weight separation [7].
Agarose (0.7%) can also be used as a stacker [7].

Electrophoresis

Load prepared samples onto the gel.
Run electrophoresis using a constant voltage. An example protocol is 100V through the
stacking gel and 150V through the separating gel [7].

Staining and Analysis

Detect proteins by staining with Coomassie Blue [7].

For enzymes that retain activity, perform histochemical staining directly in the gel to detect
activity bands [7].

Quantitative Data from CTAB-PAGE

The table below summarizes experimental data from the cited CAT gel electrophoresis studies [7].

Parameter Experimental Condition / Result

Effective Separation
Range

Linear log Mr vs. Rf relationship from ~14 kDa to over 200 kDa [7].

Protein Mobility (Rf) Plots of log Mr against Rf are linear (R² >0.99), allowing molecular weight

estimation [7].

Enzyme Activity
Retention

Proteins like Ca²⁺-ATPase and horseradish peroxidase show significant

retained activity post-electrophoresis [7].

Suggested Path for CTAT Protocol Development
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Since direct CTAT gel protocols are not available, you can develop one based on the established CTAB

method:

Adapt the CAT Protocol: Substitute CTAB with CTAT in the sample and tank buffers. The counterion
difference (tosylate vs. bromide) may alter micellar structure and gel performance, so optimization will

be necessary.
Leverage CTAT's Unique Properties: CTAT's propensity to form long wormlike micelles and exhibit

shear thickening [2] [3] could be exploited to create gels with novel viscoelastic properties for
specialized separations.

Consult Broader Literature: A deeper search in specialized scientific databases for
"cetyltrimethylammonium tosylate electrophoresis" or "cationic surfactant gels" may yield more

specific protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b633914#cetyltrimethylammonium-tosylate-gel-preparation-

methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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